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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential applications of 1-Chloro-N-methylisoquinolin-7-amine. As a substituted
isoquinoline, this compound belongs to a class of heterocyclic molecules known for their
diverse biological activities, making it a molecule of significant interest in medicinal chemistry
and drug discovery. This document outlines its predicted physicochemical properties, proposes
a viable synthetic route, and explores its potential reactivity and utility as a building block in the
synthesis of more complex molecules. The information presented herein is intended to serve as
a valuable resource for researchers engaged in the design and synthesis of novel therapeutic
agents.
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Introduction: The Isoquinoline Scaffold in Drug
Discovery

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural
basis for a wide array of natural products and synthetic compounds with significant
pharmacological properties.[1][2] From the vasodilatory effects of papaverine to the potent
anticancer activity of camptothecin derivatives, the isoquinoline framework has consistently
demonstrated its versatility as a pharmacophore.[2] The introduction of various substituents
onto the isoquinoline ring system allows for the fine-tuning of a molecule's steric, electronic,
and lipophilic properties, thereby influencing its biological target affinity and pharmacokinetic
profile.

1-Chloro-N-methylisoquinolin-7-amine is a synthetic heterocyclic compound that combines
several key structural features. The chloro- group at the 1-position is a synthetically versatile
handle, susceptible to nucleophilic substitution and metal-catalyzed cross-coupling reactions.
The N-methylamino group at the 7-position can modulate the molecule's basicity and potential
for hydrogen bonding, which can be critical for target engagement. This guide will delve into the
specific characteristics of this compound, providing a theoretical and practical framework for its
use in research and development.

Chemical Structure and Identification

The fundamental identity of 1-Chloro-N-methylisoquinolin-7-amine is established by its
unique molecular structure and associated chemical identifiers.

Identifier Value Source
CAS Number 1374652-28-4 [3]
Molecular Formula C10H9oCIN2 [3]
Molecular Weight 192.64 g/mol [3]
CNC1=CC2=C(C=C1)C=CN=
SMILES [3]
c2cCl
1-chloro-N-methylisoquinolin-
IUPAC Name

7-amine
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graph "1 Chloro N methylisoquinolin 7 amine" {
layout=neato;

node [shape=plaintext];

edge [style=bold];

N1 [label="N", pos="0,1.5'"];

Cl [label="C", pos="1.3,1.5!"];
C2 [label="C", po0s="2.1,0.4!"];
C3 [label="C", pos="1.3,-0.8!"1;
C4 [label="C", pos="0,-0.8!"];

C5 [label="C", pos="-0.8,0.4!"];
C6 [label="C", pos="-2.1,0.4!"];
C7 [label="C", pos="-2.9,-0.8!"];
C8 [label="C", pos="-2.1,-2!"];
C9 [label="C", pos="-0.8,-2!"];
N2 [label="N", pos="-3.4,-2!"];
Cl [label="Cl", pos="2.1,2.6!"];
Cl10 [label="C", pos="-4.2,-3.2!"];

N1 -- C1;
Cl -- C2;
C2 -- C3;
C3 -- (C4;
C4 -- C5;
C5 -- NI1;
C5 -- C6;
c6 -- C7;
C7 -- C8;
c8 -- (C9;
c9 -- (4,
C8 -- N2;
Cl -- CL;
N2 -- Cl0;
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// Double bonds

Cl -- C2 [style=double];
C3 -- C4 [style=double];
C5 -- N1 [style=double];
C6 -- C7 [style=double];
C8 -- (9 [style=double];

}

Caption: Chemical structure of 1-Chloro-N-methylisoquinolin-7-amine.

Predicted Physicochemical Properties

While experimental data for this specific molecule is not widely published, its physicochemical
properties can be predicted based on its structure and by analogy to similar compounds. These
properties are crucial for designing experimental conditions for its synthesis, purification, and
use in biological assays.
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Property Predicted Value Notes
) ) ) Based on similar substituted
Appearance Off-white to light yellow solid ) o
isoquinolines.
Melting Point 150-170 °C Highly dependent on purity.
N ) Decomposition may occur at
Boiling Point > 300 °C

high temperatures.

Soluble in organic solvents like

B DMSO, DMF, and chlorinated ) )
Solubility ] ] substituents suggest this
solvents. Sparingly soluble in

The heterocyclic nature and

) solubility profile.
alcohols. Insoluble in water.

The N-methylamino group is
) the most basic site. The
pKa (most basic) 40-5.0 _ o . _
isoquinoline nitrogen is weakly

basic.

Synthesis and Reactivity

A plausible synthetic route to 1-Chloro-N-methylisoquinolin-7-amine can be conceptualized
based on established isoquinoline chemistry. A potential retrosynthetic analysis suggests a
multi-step synthesis starting from a substituted benzaldehyde.

Proposed Synthetic Pathway

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1-Chloro-N-methylisoquinolin-7-amine.

Key Reactions and Mechanistic Considerations

 Isoquinoline Core Formation: The synthesis would likely commence with the construction of
the isoquinoline ring system. The Pomeranz-Fritsch or Bischler-Napieralski reactions are
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standard methods for this transformation, starting from appropriate benzene derivatives.[1]

o Chlorination: The conversion of an isoquinolinone intermediate to the 1-chloro derivative is
typically achieved using a chlorinating agent such as phosphorus oxychloride (POCIs) or
thionyl chloride (SOCIz).

e Introduction of the Amino Group: The amino functionality at the 7-position can be introduced
through nitration followed by reduction. The directing effects of the existing substituents will
influence the regioselectivity of the nitration step.

¢ N-Methylation: The final N-methylation of the 7-amino group can be accomplished through
various methods, including reductive amination with formaldehyde and a reducing agent like
sodium borohydride, or by direct alkylation with a methylating agent.

Expected Reactivity

The reactivity of 1-Chloro-N-methylisoquinolin-7-amine is dictated by its functional groups:

e 1-Chloro Group: The chlorine atom at the 1-position is activated towards nucleophilic
aromatic substitution. This allows for the introduction of a wide range of nucleophiles, such
as amines, alcohols, and thiols, providing a facile route to diverse 1-substituted isoquinoline
derivatives.[4] This position is also amenable to palladium-catalyzed cross-coupling
reactions, such as Suzuki and Buchwald-Hartwig couplings, enabling the formation of
carbon-carbon and carbon-nitrogen bonds.[5][6]

e 7-N-Methylamino Group: The secondary amine at the 7-position can undergo further
alkylation or acylation. It can also act as a directing group in electrophilic aromatic
substitution reactions, although the overall reactivity of the ring is influenced by the
deactivating effect of the chloro substituent and the pyridine ring.

 Isoquinoline Ring System: The isoquinoline core can undergo reactions such as N-oxidation.

[7]

Potential Applications in Drug Discovery

The structural motifs present in 1-Chloro-N-methylisoquinolin-7-amine suggest its potential
as a valuable building block in the development of novel therapeutic agents.
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Scaffold for Kinase Inhibitors

The substituted isoquinoline scaffold is present in numerous kinase inhibitors. The 1-position
can be functionalized to interact with the hinge region of the kinase active site, while the 7-
position can be modified to extend into the solvent-exposed region, allowing for the
optimization of potency and selectivity.

Kinase Active Site

w 1-Substituent Binding Hinge Region
7-Substituent Interaction Solvent Exposed Region

Click to download full resolution via product page

Caption: Conceptual model of a kinase inhibitor derived from the target molecule.

Precursor for Anticancer and Anti-inflammatory Agents

Substituted isoquinolines have demonstrated a broad range of biological activities, including
cytotoxic effects against various cancer cell lines and inhibitory activity against inflammatory
targets like TNF-a.[8][9][10] The synthetic tractability of 1-Chloro-N-methylisoquinolin-7-
amine makes it an attractive starting material for the generation of compound libraries to
screen for such activities.

Handling and Safety Considerations

As with any laboratory chemical, 1-Chloro-N-methylisoquinolin-7-amine should be handled
with appropriate safety precautions. While a specific safety data sheet (SDS) for this compound
is not readily available, general guidelines for handling chlorinated aromatic amines should be
followed.

o Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a lab coat.
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e Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

It is recommended to consult a comprehensive safety data sheet for a closely related
compound, such as 1-chloroisoquinoline, for more detailed safety information.[11][12][13]

Conclusion

1-Chloro-N-methylisoquinolin-7-amine represents a promising, yet underexplored, chemical
entity. Its combination of a reactive chloro group and a modifiable amino functionality on a
biologically relevant isoquinoline scaffold makes it a valuable tool for synthetic and medicinal
chemists. This guide has provided a theoretical framework for its properties, synthesis, and
potential applications. Further experimental investigation is warranted to fully elucidate the
chemical and biological profile of this compound and to unlock its potential in the development
of novel small-molecule therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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